Cas no 162109-23-1 (5-Bromonaphthalene-1-sulfonic acid)

• Product Name: 5-Bromonaphthalene-1-sulfonic acid
• CAS No: 162109-23-1
• MF: C₁₀H₇BrO₃S
• MW: 287.129781007767
• CID: 2780535
• Update Time: 2023-08-06

5-Bromonaphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromonaphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 5-bromo-

• Inchi： 1S/C10H7BrO3S/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14/h1-6H,(H,12,13,14)
• InChI Key： YJAZMVNGYPHJFM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=CC=2S(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8